![molecular formula C21H23ClN2O B8465673 1h-Indole,3-[2-[4-(3-chlorophenoxy)-1-piperidinyl]ethyl]-](/img/structure/B8465673.png)
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REACTION_CXSMILES
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B.[NH:2]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4]([C:11](=O)[C:12]([N:14]2[CH2:19][CH2:18][CH:17]([O:20][C:21]3[CH:26]=[CH:25][CH:24]=[C:23]([Cl:27])[CH:22]=3)[CH2:16][CH2:15]2)=O)=[CH:3]1>O1CCCC1>[Cl:27][C:23]1[CH:22]=[C:21]([CH:26]=[CH:25][CH:24]=1)[O:20][CH:17]1[CH2:16][CH2:15][N:14]([CH2:12][CH2:11][C:4]2[C:5]3[C:10](=[CH:9][CH:8]=[CH:7][CH:6]=3)[NH:2][CH:3]=2)[CH2:19][CH2:18]1
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Name
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solution
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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B
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Name
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1-(indol-3-ylglyoxyloyl)-4-(m-chlorophenoxy)piperidine
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Quantity
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5.3 g
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Type
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reactant
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Smiles
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N1C=C(C2=CC=CC=C12)C(C(=O)N1CCC(CC1)OC1=CC(=CC=C1)Cl)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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is stirred at ambient temperature for 13 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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The tetrahydrofuran is removed under reduced pressure
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Type
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CUSTOM
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Details
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to give a solid white borane complex
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Type
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CUSTOM
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Details
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The complex is destroyed
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Type
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TEMPERATURE
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Details
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by refluxing in 100 ml
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Type
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WAIT
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Details
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of methanol with several drops of glacial acetic acid for one hour
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Duration
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1 h
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Type
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TEMPERATURE
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Details
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After cooling
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Type
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CUSTOM
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Details
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the methanol is removed under reduced pressure
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Type
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CUSTOM
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Details
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leaving a yellow oil
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Type
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CUSTOM
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Details
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The oil is evacuated at about 3 mm
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Type
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WAIT
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Details
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for 72 hours
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Duration
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72 h
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Type
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CUSTOM
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Details
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The solid is recrystallized from acetonitrile
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Reaction Time |
13 h |
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Name
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Type
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product
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Smiles
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ClC=1C=C(OC2CCN(CC2)CCC2=CNC3=CC=CC=C23)C=CC1
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
